Cas no 225117-04-4 (1-(Allyloxy)-3-morpholinopropan-2-ol)

• Product Name: 1-(Allyloxy)-3-morpholinopropan-2-ol
• CAS No: 225117-04-4
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD00464077
• CID: 5174781
• Update Time: 2026-03-04

1-(Allyloxy)-3-morpholinopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(Allyloxy)-3-morpholinopropan-2-ol
• 1-allyloxy-3-morpholin-4-yl-propan-2-ol
• alpha-(Allyloxymethyl)morpholine-4-ethanol

• MDL： MFCD00464077
• Inchi： 1S/C10H19NO3/c1-2-5-14-9-10(12)8-11-3-6-13-7-4-11/h2,10,12H,1,3-9H2
• InChI Key： NOKSKLKYLIQFPA-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(COCC=C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 157
• XLogP3: -0.2
• Topological Polar Surface Area: 41.9

Additional information on 1-(Allyloxy)-3-morpholinopropan-2-ol

1-(Allyloxy)-3-morpholinopropan-2-ol (CAS 225117-04-4): A Versatile Chemical Intermediate with Broad Applications

1-(Allyloxy)-3-morpholinopropan-2-ol (CAS 225117-04-4) is an important organic compound that has gained significant attention in various chemical and pharmaceutical applications. This morpholine derivative combines the unique properties of both allyl ether and morpholine functional groups, making it a valuable intermediate in synthetic chemistry. The compound's molecular formula is C10H19NO3, and it features a hydroxyl group at the 2-position, which enhances its reactivity and potential for further chemical modifications.

One of the most interesting aspects of 1-(Allyloxy)-3-morpholinopropan-2-ol is its dual functionality. The allyloxy group provides opportunities for radical reactions and polymerization, while the morpholine moiety contributes to the compound's solubility in both organic and aqueous media. This balance makes it particularly useful in the development of water-soluble polymers and drug delivery systems, which are currently hot topics in materials science and pharmaceutical research.

Recent studies have explored the potential of CAS 225117-04-4 in creating novel biocompatible materials. Researchers are particularly interested in how the morpholine ring can improve the pharmacokinetic properties of drug candidates, addressing common challenges in drug development such as bioavailability and metabolic stability. The compound's ability to serve as a building block for more complex structures has made it valuable in medicinal chemistry, especially in the design of targeted therapies.

In industrial applications, 1-(Allyloxy)-3-morpholinopropan-2-ol has shown promise as a crosslinking agent and surface modifier. Its unique structure allows it to participate in various click chemistry reactions, which are increasingly important in materials science. The compound's allyl functionality enables thiol-ene reactions, while the hydroxyl group can be further functionalized through esterification or etherification, making it a versatile tool for creating customized materials with specific properties.

The synthesis of 1-(Allyloxy)-3-morpholinopropan-2-ol typically involves the reaction of epichlorohydrin with morpholine, followed by allylation of the resulting intermediate. This process has been optimized to achieve high yields and purity, making the compound commercially available for research and industrial applications. Recent advances in green chemistry have also explored more sustainable routes to produce this valuable intermediate, addressing growing concerns about environmental impact in chemical manufacturing.

From a safety perspective, CAS 225117-04-4 requires standard laboratory precautions but doesn't present unusual hazards compared to similar organic compounds. Its moderate water solubility and good stability under normal conditions make it relatively easy to handle in research and industrial settings. However, as with all chemicals, proper personal protective equipment should be used when working with this compound.

The market for 1-(Allyloxy)-3-morpholinopropan-2-ol has been growing steadily, driven by increasing demand from the pharmaceutical industry and advanced materials sector. Suppliers have reported growing interest from researchers working on drug discovery and polymer science, particularly in applications requiring functionalized intermediates. The compound's versatility and relatively straightforward synthesis make it an attractive option for both academic and industrial laboratories.

Looking to the future, 1-(Allyloxy)-3-morpholinopropan-2-ol is likely to play an important role in emerging technologies. Its potential applications in bioconjugation, smart materials, and controlled release systems align well with current research trends. As synthetic methodologies continue to advance, we can expect to see new and innovative uses for this versatile compound, particularly in areas where precise control over molecular structure and functionality is required.

For researchers considering working with CAS 225117-04-4, it's worth noting that the compound offers excellent opportunities for structure-activity relationship studies. The ability to modify both the allyl and morpholine portions independently allows for systematic exploration of how these functionalities influence the properties of resulting compounds. This makes 1-(Allyloxy)-3-morpholinopropan-2-ol particularly valuable in medicinal chemistry and materials science research programs.

In conclusion, 1-(Allyloxy)-3-morpholinopropan-2-ol (CAS 225117-04-4) represents an important class of multifunctional intermediates with wide-ranging applications. Its unique combination of chemical functionalities, coupled with its synthetic accessibility, ensures its continued relevance in both academic and industrial research. As chemical sciences continue to evolve toward more complex and functionalized molecules, compounds like this will undoubtedly play a crucial role in enabling new discoveries and technological advancements.